2-(4-ethoxyphenyl)-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
• InChI: InChI=1S/C21H19N5O2/c1-2-28-18-9-3-15(4-10-18)13-21(27)23-17-7-5-16(6-8-17)19-11-12-20-24-22-14-26(20)25-19/h3-12,14H,2,13H2,1H3,(H,23,27)
• InChI Key: OFZAHIVONJACKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol
• CAS No.: 891116-11-3

Description

The compound “2-(4-ethoxyphenyl)-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide” is a complex organic molecule that contains several functional groups, including an ethoxyphenyl group, a triazolopyridazine group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazolopyridazine ring, which is a fused ring system containing a triazole ring and a pyridazine ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the triazolopyridazine ring and the acetamide group. The nitrogen atoms in these groups could act as nucleophiles in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxyphenyl group could increase its lipophilicity, which might affect its solubility and permeability.

Scientific Research Applications

1,2,4-Triazole Derivatives in Scientific Research

1,2,4-Triazole derivatives are highlighted for their significant role across various scientific and medicinal applications. They exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and antiviral properties. The adaptability of the 1,2,4-triazole core allows for extensive chemical modeling, which has been a promising direction in organic synthesis and drug discovery.

• Antibacterial and Antifungal Applications : 1,2,4-triazole-containing hybrids show potential in combating resistant strains of bacteria such as Staphylococcus aureus. These compounds are noted for their ability to inhibit crucial bacterial enzymes and efflux pumps, suggesting their utility in developing new antibacterial agents with dual or multiple mechanisms of action (Li & Zhang, 2021).

• Pharmacological Significance : The pharmacological relevance of 1,2,4-triazole scaffolds extends to various therapeutic areas, including pain and inflammation management, as well as the potential treatment of cancer and microbial infections. The review of novel synthetic strategies for 1,2,4-triazole-containing scaffolds underlines their importance in the discovery of new drug candidates (Nasri, Bayat, & Kochia, 2021).

• Analytical and Bioanalytical Applications : The synthesis, physico-chemical properties, and diverse applications of 1,2,4-triazole derivatives are actively researched. These compounds are not only pivotal in pharmaceutical, medical, and veterinary fields but also find utility in engineering, metallurgy, and agriculture due to their low toxicity and varied functionality (Parchenko, 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with biological targets through hydrogen bonding or other types of intermolecular interactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications.